Cas no 1247095-41-5 (Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate)

• Product Name: Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate
• CAS No: 1247095-41-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• MDL: MFCD14618413
• CID: 5177502
• PubChem ID: 61294139
• Update Time: 2025-08-02

Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate
• tert-butyl1-amino-2-methylcyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 1-amino-2-methyl-, 1,1-dimethylethyl ester
• Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate

• MDL： MFCD14618413
• Inchi： 1S/C12H23NO2/c1-9-7-5-6-8-12(9,13)10(14)15-11(2,3)4/h9H,5-8,13H2,1-4H3
• InChI Key： QQMSPLHHUQXYNS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCCCC1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Additional information on Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate

Comprehensive Overview of Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate (CAS No. 1247095-41-5)

Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate (CAS No. 1247095-41-5) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and fine chemical synthesis. This compound belongs to the class of cyclohexane derivatives, featuring a unique combination of functional groups, including an amino group and a carboxylate ester. Its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and novel materials.

The growing interest in 1247095-41-5 is driven by its versatility in organic synthesis. Researchers frequently search for "Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate synthesis" or "applications of cyclohexane carboxylate derivatives," highlighting its relevance in modern chemistry. The compound's tert-butyl ester group provides stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. Additionally, its amino functionality allows for further derivatization, enabling the creation of diverse molecular architectures.

In the pharmaceutical industry, Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate is often explored as a building block for drug candidates. Recent trends show increased searches for "CAS 1247095-41-5 in drug discovery" and "amino-cyclohexane derivatives in medicinal chemistry." These queries reflect the compound's potential in designing molecules with improved pharmacokinetic properties. Its structural motif is particularly valuable in developing central nervous system (CNS) therapeutics and enzyme inhibitors, where the cyclohexane ring contributes to optimal spatial orientation.

From an industrial perspective, the demand for 1247095-41-5 aligns with the shift toward sustainable chemistry. Environmental concerns have led to searches like "green synthesis of tert-butyl carboxylates" and "eco-friendly cyclohexane derivatives." Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to produce this compound, reducing waste and energy consumption. The tert-butyl protecting group in this molecule also facilitates cleaner deprotection steps, minimizing byproduct formation.

Analytical characterization of Tert-butyl 1-amino-2-methylcyclohexane-1-carboxylate involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Laboratories frequently inquire about "CAS 1247095-41-5 spectral data" or "quality control for amino-carboxylate intermediates," emphasizing the need for precise identification. The compound typically exhibits high solubility in organic solvents like dichloromethane and ethyl acetate, which is critical for its handling in synthetic workflows.

Future research directions for 1247095-41-5 may explore its role in material science, particularly in polymer modification and supramolecular chemistry. Emerging search terms like "cyclohexane-based smart materials" suggest expanding applications beyond traditional domains. As synthetic methodologies advance, this compound's structural adaptability will likely unlock new possibilities in nanotechnology and functional coatings.